Cas no 58817-05-3 (Octyl Dimethyl PABA)
Octyl Dimethyl PABA structure
Octyl Dimethyl PABA Properties
Names and Identifiers
-
- Benzoic acid,4-(dimethylamino)-, octyl ester
- Octyl Dimethyl PABA
- OCTYLDIMETHYL P-AMINOBENZOIC ACID
- AC-15264
- AC1L28PG
- BENZOIC ACID, p-DIMETHYLAMINO-, OCTYL ESTER
- Octyl dimethyl 4-aminobenzoic acid
- Octyl-dimethyl-p-aminobenzoic acid
- Padimite A
- p-Dimethylaminobenzoic acid, octyl ester
- SureCN194303
- 58817-05-3
- octyl-N-dimethyl-p-aminobenzoate
- YAGMLECKUBJRNO-UHFFFAOYSA-N
- DTXSID70207549
- Octyl 4-(Dimethylamino)benzoate
- octyl dimethyl p-aminobenzoic acid
- OCTYL N,N-DIMETHYL-P-AMINOBENZOATE
- Benzoic acid, 4-(dimethylamino)-, octyl ester
- BENZOIC ACID, P-(DIMETHYLAMINO)-, OCTYL ESTER
- AMERSCOL
- SCHEMBL194303
- UNII-3X64HWP88S
- FT-0764937
- Q27258166
- Methyl2,4,6-trihydroxybenzoate
- AKOS015850674
- 3X64HWP88S
- p-(Dimethylamino)benzoic Acid Octyl Ester; Amerscol; Octyl N,N-Dimethyl-p-aminobenzoate; Octyl Dimethyl-p-aminobenzoate; Octyl p-Dimethylaminobenzoate
- G77893
- octyldimethyl p-aminobenzoic acid
- +Expand
-
- YAGMLECKUBJRNO-UHFFFAOYSA-N
- InChI=1S/C17H27NO2/c1-4-5-6-7-8-9-14-20-17(19)15-10-12-16(13-11-15)18(2)3/h10-13H,4-9,14H2,1-3H3
- CCCCCCCCOC(=O)c1ccc(cc1)N(C)C
Computed Properties
- 277.20431
- 0
- 3
- 10
- 277.204
- 20
- 258
- 0
- 0
- 0
- 0
- 0
- 1
- 5.8
- 29.5A^2
Experimental Properties
- 29.54
- 1.5420 (estimate)
- 420.26°C (rough estimate)
- No data available
- 0.0±0.9 mmHg at 25°C
- 124.1±14.0 °C
- No data available
- 0.9756 (rough estimate)
Octyl Dimethyl PABA Price
Octyl Dimethyl PABA Related Literature
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Leepica Kapoor,S. Udhaya Kumar,Sourav De,Sujithra Vijayakumar,Nitin Kapoor,S. K. Ashok Kumar,George Priya Doss C,Siva Ramamoorthy Food Funct. 2023 14 319
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Pablo Gago-Ferrero,M. Silvia Díaz-Cruz,Damià Barceló Anal. Methods 2013 5 355
-
Hua Zhou,Pei Liu,Junliang Du,Feifei Wang,Xuemei Wang,Xinzhen Du Anal. Methods 2020 12 5086
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4. CCXCVI.—Optical activity and the polarity of substituent groups. Part XI. sec.-β-Octyl esters of benzoic acids containing basic and acidic substituentsH. Gordon Rule,John Bramwell Miles,W. Eoghan MacGillivray J. Chem. Soc. 1929 2274
-
Supratik Kar,Hans Sanderson,Kunal Roy,Emilio Benfenati,Jerzy Leszczynski Green Chem. 2020 22 1458
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